Cas no 33454-09-0 (Benzoic acid, 2-hydroxy-4-methoxy-, phenyl ester)

• Product Name: Benzoic acid, 2-hydroxy-4-methoxy-, phenyl ester
• CAS No: 33454-09-0
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 1457673
• PubChem ID: 11436480
• Update Time: 2025-04-20

Benzoic acid, 2-hydroxy-4-methoxy-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-methoxy-, phenyl ester
• phenyl 2-hydroxy-4-methoxybenzoate
• BUWCUEWPPXQCIA-UHFFFAOYSA-N
• phenyl 4-methoxysalicylate
• 33454-09-0
• DTXSID50465847
• SCHEMBL1484204

• Inchi： 1S/C14H12O4/c1-17-11-7-8-12(13(15)9-11)14(16)18-10-5-3-2-4-6-10/h2-9,15H,1H3
• InChI Key： BUWCUEWPPXQCIA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC(=CC=1O)OC)=O

Computed Properties

• Exact Mass: 244.07356
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones